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Compound of Interest

Compound Name: Hoechst 34580

Cat. No.: B1194229

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hoechst 34580 is a cell-permeant, blue-emitting fluorescent dye that is a valuable tool for
visualizing the nuclei and chromosomes in both live and fixed cells.[1] This bisbenzimide dye
exhibits a strong preference for binding to adenine-thymine (AT)-rich regions within the minor
groove of double-stranded DNA (dsDNA).[1][2][3] Upon binding to dsDNA, the fluorescence of
Hoechst 34580 is significantly enhanced, leading to a high signal-to-noise ratio for clear
visualization of nuclear structures.[4][5] Its utility extends across various applications, including
fluorescence microscopy, flow cytometry, cell cycle analysis, and apoptosis detection.[1][6]
Notably, Hoechst 34580 is considered less toxic than other common nuclear stains like DAPI,
making it a more suitable option for live-cell imaging.[1]

Physicochemical and Spectral Properties

A thorough understanding of the spectral properties of Hoechst 34580 is critical for designing
and executing successful experiments. The dye is excitable by ultraviolet (UV) and violet light
sources.
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Property Value Reference

Excitation Maximum (DNA-

371-392 nm [71[81[9][10]
bound)
Emission Maximum (DNA-

437-440 nm (71819111 1]
bound)
Unbound Dye Emission 510-540 nm [1]
Molecular Weight 560.96 g/mol [10]

Mechanism of Action

Hoechst 34580 functions by binding to the minor groove of dsDNA. This binding is not random;
the dye shows a marked preference for sequences rich in adenine and thymine bases.[1][2][3]
This interaction is non-intercalative, meaning the dye fits within the groove without unwinding
the DNA helix. The binding event triggers a conformational change in the dye molecule, leading
to a significant increase in its fluorescence quantum yield. The fluorescence of unbound
Hoechst 34580 is considerably lower and emits at a longer wavelength (in the green
spectrum), which can be a useful indicator of excessive dye concentration or insufficient
washing.[1]
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Preparation

Prepare Staining Solution
(1-5 pg/mL in medium)

Incubate Cells
(15-60 min at 37°C)

Wash 2-3x with PBS

Fluorescence Microscopy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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